Cas no 113082-38-5 (2(1H)-Quinazolinone, 6-methyl-)

• Product Name: 2(1H)-Quinazolinone, 6-methyl-
• CAS No: 113082-38-5
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD24549909
• CID: 3622703
• PubChem ID: 21201333
• Update Time: 2025-06-15

2(1H)-Quinazolinone, 6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinazolinone, 6-methyl-
• 6-METHYL-2(1H)-QUINAZOLINONE
• 6-methyl-1,2-dihydroquinazolin-2-one
• 6-methylquinazoline-2-one
• 113082-38-5
• F15802
• 6-Methylquinazolin-2-ol
• SCHEMBL14239550
• SCHEMBL2619120
• AKOS032961498
• 6-methylquinazolin-2(1H)-one
• 6-methyl-1H-quinazolin-2-one

• MDL： MFCD24549909
• Inchi： 1S/C9H8N2O/c1-6-2-3-8-7(4-6)5-10-9(12)11-8/h2-5H,1H3,(H,10,11,12)
• InChI Key： DYBFIAMWRDJKBZ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C)C=C2)C=NC1=O

Computed Properties

• Exact Mass: 160.063662883Da
• Monoisotopic Mass: 160.063662883Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2(1H)-Quinazolinone, 6-methyl-

Introduction to 2(1H)-Quinazolinone, 6-methyl- (CAS No. 113082-38-5)

2(1H)-Quinazolinone, 6-methyl-, identified by its Chemical Abstracts Service (CAS) number 113082-38-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinazolinone class, a structural motif known for its broad spectrum of biological activities and pharmaceutical relevance. Quinazolinones are characterized by a fused benzene and pyridazine ring system, with various substituents that can modulate their pharmacological properties.

The 6-methyl substituent in 2(1H)-Quinazolinone, 6-methyl- introduces a methyl group at the C6 position of the quinazolinone core, which can influence the compound's electronic properties, solubility, and interactions with biological targets. This modification is strategically important in drug design, as it can enhance binding affinity, metabolic stability, and overall pharmacokinetic profiles. The structural versatility of quinazolinones makes them valuable scaffolds for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on quinazolinone derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the potential of these compounds as inhibitors of kinases, enzymes involved in critical signaling pathways such as MAPK and PI3K/Akt. For instance, derivatives of 2(1H)-Quinazolinone, 6-methyl- have been investigated for their ability to modulate inflammatory responses and cell proliferation, making them promising candidates for treating conditions like cancer and autoimmune diseases.

One of the most compelling aspects of 2(1H)-Quinazolinone, 6-methyl- is its role as a precursor in synthesizing more complex pharmacophores. Researchers have leveraged its core structure to develop molecules with enhanced bioactivity and selectivity. For example, modifications at the C3 and C8 positions of the quinazolinone ring have led to compounds with improved potency against specific kinases. These advancements underscore the importance of 2(1H)-Quinazolinone, 6-methyl- as a building block in medicinal chemistry.

The pharmacological profile of 2(1H)-Quinazolinone, 6-methyl- has been further explored through computational modeling and high-throughput screening (HTS) approaches. These methods have facilitated the identification of novel analogs with optimized pharmacokinetic properties. Notably, computational studies have predicted that certain derivatives of this compound exhibit favorable interactions with target proteins, suggesting their potential as lead compounds for drug development.

Moreover, synthetic methodologies for 2(1H)-Quinazolinone, 6-methyl- have been refined to improve yield and scalability. Modern synthetic routes often employ transition metal catalysis and green chemistry principles to minimize waste and enhance efficiency. These innovations not only make the production of this compound more sustainable but also open doors for large-scale synthesis required for preclinical and clinical studies.

The biological activity of 2(1H)-Quinazolinone, 6-methyl- has been validated through in vitro and in vivo experiments. Preclinical studies have demonstrated its potential in modulating key biological pathways relevant to human health. For example, research has shown that certain derivatives exhibit anti-proliferative effects on cancer cell lines by inhibiting critical downstream effectors of growth factor signaling pathways. These findings highlight the therapeutic promise of this class of compounds.

Recent advances in drug discovery technologies have enabled a deeper understanding of how 2(1H)-Quinazolinone, 6-methyl- interacts with biological targets at the molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided insights into its binding modes within target proteins. This structural information is invaluable for designing next-generation drugs with improved efficacy and reduced side effects.

The versatility of 2(1H)-Quinazolinone, 6-methyl- extends beyond its role as an intermediate in drug synthesis; it also serves as a model compound for studying quinazolinone chemistry. Researchers use it as a reference point to compare the effects of different substituents on biological activity. This comparative approach has led to new insights into structure-activity relationships (SAR) within this class of compounds.

In conclusion,2(1H)-Quinazolinone, 6-methyl- (CAS No. 113082-38-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for quinazolinones,2(1H)-Quinazolinone, 6-methyl- will undoubtedly remain at the forefront of medicinal biology and drug discovery efforts.